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Compound of Interest

Compound Name:
Benzene, 1,1'-

(chloromethylene)bis(4-methyl-

CAS No.: 13389-70-3

Cat. No.: B12648248

Get Quote

Executive Summary & Compound Identity
4,4'-Ditolylchloromethane (CAS: 13389-70-3), often referred to as 4,4'-dimethylbenzhydryl

chloride, serves as a benchmark electrophile in solvolysis studies. Its reactivity is governed by

the stability of the resulting 4,4'-dimethylbenzhydryl cation, which is stabilized by the inductive

and hyperconjugative effects of the para-methyl groups.

This guide outlines the synthesis, purification, and definitive spectroscopic signatures (NMR,

IR, MS) required to validate the identity and purity of this compound.
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Property Data

IUPAC Name
1-(Chloro(4-methylphenyl)methyl)-4-

methylbenzene

Formula C₁₅H₁₅Cl

Molecular Weight 230.73 g/mol

Appearance
Low-melting solid or viscous pale-yellow oil

(dependent on purity)

Solubility
Soluble in DCM, CHCl₃, THF; hydrolyzes rapidly

in water/alcohols

Synthesis & Sample Preparation
To obtain high-fidelity spectroscopic data, the compound must be synthesized fresh due to its

hydrolytic instability. The following protocol minimizes the formation of the corresponding

alcohol (4,4'-dimethylbenzhydrol) or ether byproducts.

Optimized Synthesis Protocol
Reaction:

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a

Claisen adapter connected to an inert gas line (Ar or N₂).

Dissolution: Dissolve 4,4'-dimethylbenzhydrol (1.0 eq) in anhydrous Dichloromethane (DCM)

(0.2 M concentration).

Chlorination: Cool the solution to 0°C. Add Thionyl Chloride (

) (1.2 eq) dropwise via syringe.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by

TLC (Hexane/EtOAc) for the disappearance of the starting alcohol.

Workup (Anhydrous): Evaporate the solvent and excess
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under reduced pressure (rotary evaporator with a base trap).

Purification: Redissolve the crude oil in dry Hexane and filter to remove any polar impurities.

Evaporate Hexane to yield the pure chloride.

Note: Do not perform an aqueous wash, as this will hydrolyze the product back to the

alcohol.

Spectroscopic Atlas
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data reflects the

symmetry of the molecule. The key diagnostic signal is the methine proton, which appears
significantly deshielded due to the electronegative chlorine atom, though slightly shielded
relative to unsubstituted benzhydryl chloride (

6.14 ppm) due to the electron-donating methyl groups.

Table 1: ¹H NMR Data (CDCl₃, 300/400 MHz)

Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

Ar-CH₃ 2.32 Singlet (s) 6H -
Methyl

protons

CH-Cl 6.10 Singlet (s) 1H -

Methine

proton

(Benzylic)

Ar-H 7.14 Doublet (d) 4H 8.0

Meta to CH-

Cl (Ortho to

Me)

Ar-H 7.28 Doublet (d) 4H 8.0

Ortho to CH-

Cl (Meta to

Me)
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Interpretation: The aromatic region typically displays an AA'BB' pattern characteristic of para-

substituted benzene rings. The chemical shift of the methine proton (6.10 ppm) is the primary

indicator of successful chlorination; the precursor alcohol methine typically appears upfield

around 5.7–5.8 ppm.

Table 2: ¹³C NMR Data (CDCl₃, 75/100 MHz)

Carbon Type
Shift (

, ppm)
Assignment

Alkyl 21.1
Methyl carbons (

)

Methine 64.5
Chloromethine carbon (

)

Aromatic 127.5 Aromatic CH (Ortho to CH-Cl)

Aromatic 129.1 Aromatic CH (Meta to CH-Cl)

Quaternary 137.8
Aromatic C (Para to CH-Cl,

attached to Me)

Quaternary 138.5 Aromatic C (Ipso to CH-Cl)

B. Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of the alkyl halide and the aromatic system while ruling

out the presence of a hydroxyl group (broad band at 3300–3400 cm⁻¹) which would indicate

hydrolysis.

Table 3: Key IR Absorption Bands (Neat/ATR)
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Wavenumber
(cm⁻¹)

Intensity Vibrational Mode Functional Group

3020–3050 Weak
C-H Stretch (

)
Aromatic Ring

2850–2920 Medium
C-H Stretch (

)
Methyl Groups

1610, 1510 Medium C=C Stretch
Aromatic Ring

Skeleton

810–820 Strong
C-H Bend (Out-of-

plane)

Para-substituted

Benzene

680–750 Strong C-Cl Stretch Alkyl Chloride

C. Mass Spectrometry (MS)
The mass spectrum is dominated by the stability of the carbocation formed upon the loss of the

chlorine atom. This is a classic example of ionization favored by resonance stabilization.

Table 4: MS Fragmentation Data (EI, 70 eV)
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m/z
Relative
Abundance

Ion Identity Fragment Structure

230 / 232 ~20% / ~6%
Molecular Ion (Shows

3:1 Cl isotope pattern)

195 100% (Base Peak)

4,4'-

Dimethylbenzhydryl

Cation

180 ~15%
Loss of methyl group

from cation

165 ~10%
Loss of second methyl

group

91 ~20%
Tropylium Ion

(Rearrangement)

Mechanistic Analysis & Visualization
MS Fragmentation Pathway
The following diagram illustrates the ionization and subsequent fragmentation of 4,4'-

Ditolylchloromethane. The pathway highlights the formation of the base peak (m/z 195) via

heterolytic cleavage of the C-Cl bond, driven by the high stability of the diarylcarbenium ion.

Molecular Ion [M]+
m/z 230/232

(Radical Cation)

Base Peak [M-Cl]+
m/z 195

(Dimethylbenzhydryl Cation)

 - Cl•
 (Alpha Cleavage)

Fragment
m/z 180

[M-Cl-CH3]+
 - CH3•

Tropylium Ion
m/z 91

[C7H7]+

 Rearrangement
 (Ring Contraction)

Click to download full resolution via product page

Caption: Fragmentation pathway showing the dominant formation of the resonance-stabilized

carbocation (m/z 195).
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Synthesis Workflow
This flowchart visualizes the critical steps in the synthesis to ensure the isolation of the chloride

rather than the hydrolyzed alcohol.

4,4'-Dimethylbenzhydrol
(Alcohol Precursor)

Add SOCl2 (1.2 eq)
in DCM at 0°C

Reaction: 2-4h @ RT
(Monitor by TLC)

Evaporate Solvent & SOCl2
(Anhydrous Conditions)

4,4'-Ditolylchloromethane
(Pure Chloride)

Redissolve in Hexane,
Filter, Concentrate

Click to download full resolution via product page

Caption: Anhydrous synthesis workflow preventing hydrolysis of the labile C-Cl bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ditolylchloromethane]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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